Cas no 270260-41-8 (4-[Dimethoxy(phenyl)methyl]benzaldehyde)

• Product Name: 4-[Dimethoxy(phenyl)methyl]benzaldehyde
• CAS No: 270260-41-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 5527943
• Update Time: 2025-07-22

4-[Dimethoxy(phenyl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[Dimethoxy(phenyl)methyl]benzaldehyde
• Benzaldehyde, 4-(dimethoxyphenylmethyl)-

• Inchi： 1S/C16H16O3/c1-18-16(19-2,14-6-4-3-5-7-14)15-10-8-13(12-17)9-11-15/h3-12H,1-2H3
• InChI Key： BXLJILFVUJCHSR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C(OC)(OC)C2=CC=CC=C2)C=C1

Additional information on 4-[Dimethoxy(phenyl)methyl]benzaldehyde

Recent Advances in the Study of 4-[Dimethoxy(phenyl)methyl]benzaldehyde (CAS: 270260-41-8)

4-[Dimethoxy(phenyl)methyl]benzaldehyde (CAS: 270260-41-8) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4-[Dimethoxy(phenyl)methyl]benzaldehyde as a precursor in the synthesis of small-molecule inhibitors of the NF-κB pathway. The researchers utilized this compound to develop a series of derivatives that exhibited potent anti-inflammatory activity in vitro and in vivo. The study underscored the compound's versatility in drug design, particularly in modulating inflammatory responses.

In another significant development, a team from the University of Cambridge explored the anticancer properties of derivatives synthesized from 4-[Dimethoxy(phenyl)methyl]benzaldehyde. Their findings, published in Bioorganic & Medicinal Chemistry Letters (2023), revealed that certain derivatives exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) while sparing normal cells. The study attributed this selectivity to the compound's ability to induce apoptosis via the mitochondrial pathway.

Further research has also investigated the neuroprotective potential of 4-[Dimethoxy(phenyl)methyl]benzaldehyde derivatives. A 2023 study in ACS Chemical Neuroscience reported that these derivatives could mitigate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease. The study highlighted the compound's ability to cross the blood-brain barrier, making it a promising candidate for neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-[Dimethoxy(phenyl)methyl]benzaldehyde. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, improving yield and purity. This development is critical for large-scale pharmaceutical applications, ensuring consistent quality and availability of the compound for further research and drug development.

In conclusion, 4-[Dimethoxy(phenyl)methyl]benzaldehyde (CAS: 270260-41-8) continues to be a valuable building block in medicinal chemistry. Its diverse applications in anti-inflammatory, anticancer, and neuroprotective therapies underscore its potential in addressing unmet medical needs. Future research should focus on further elucidating its mechanisms of action and expanding its therapeutic repertoire through innovative derivative design.